N-(3,4-dichlorophenyl)-4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxamide

• Molecular Formula: C22H24Cl2N2O3
• Molecular Weight: 435.3 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C22H24Cl2N2O3/c23-16-8-5-14(10-17(16)24)25-20(27)11-3-6-15(7-4-11)26-21(28)18-12-1-2-13(9-12)19(18)22(26)29/h5,8,10-13,15,18-19H,1-4,6-7,9H2,(H,25,27)
• InChI Key: CEVXNXJGTYHRCT-UHFFFAOYSA-N
• SMILES: C1CC(CCC1C(=O)NC2=CC(=C(C=C2)Cl)Cl)N3C(=O)C4C5CCC(C5)C4C3=O

Description

N-(3,4-dichlorophenyl)-4-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxamide is a chemical compound that is commonly referred to as JNJ-42153605. It is a novel small molecule that has been developed as a potent and selective antagonist of the orexin 2 receptor.

Mechanism of Action

JNJ-42153605 is a selective antagonist of the orexin 2 receptor. Orexins are neuropeptides that regulate wakefulness, arousal, and appetite. The orexin 2 receptor is primarily expressed in the central nervous system and is involved in the regulation of mood, anxiety, and stress. By blocking the orexin 2 receptor, JNJ-42153605 is thought to modulate the activity of orexin neurons and their downstream targets, resulting in its anxiolytic and anti-depressant effects.
Biochemical and Physiological Effects
JNJ-42153605 has been shown to have a number of biochemical and physiological effects. In preclinical models, it has been shown to decrease anxiety-like behavior and increase exploratory behavior. It has also been shown to increase the time spent in non-rapid eye movement sleep and improve cognitive function and memory. Additionally, JNJ-42153605 has been shown to decrease food intake and body weight in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of JNJ-42153605 is its high selectivity for the orexin 2 receptor. This makes it a useful tool for studying the role of the orexin 2 receptor in various physiological and pathological processes. However, one limitation of JNJ-42153605 is its relatively short half-life, which may limit its utility in certain experiments.

Future Directions

There are a number of potential future directions for research on JNJ-42153605. One area of interest is its potential therapeutic applications in the treatment of anxiety, depression, and cognitive disorders. Additionally, further research is needed to fully elucidate the mechanisms underlying its effects on sleep, appetite, and body weight. Finally, there is also interest in developing longer-lasting analogs of JNJ-42153605 that may be more suitable for clinical use.

Synthesis Methods

The synthesis of JNJ-42153605 was first reported by researchers at Janssen Research and Development. The synthesis involves the condensation of 3,4-dichloroaniline with 2-(2-oxo-1,3-dioxo-2,3,4,5,6,7-hexahydro-1H-isoindol-4-yl)cyclohexanone in the presence of triethylamine and acetic anhydride. The resulting intermediate is then reacted with cyclohexanecarboxylic acid in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide and N,N-dimethylaminopyridine to yield the final product.

Scientific Research Applications

JNJ-42153605 has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and anti-depressant effects in preclinical models, making it a promising candidate for the treatment of anxiety and depression. Additionally, JNJ-42153605 has been shown to improve cognitive function and memory in animal models, suggesting potential applications in the treatment of cognitive disorders.